![molecular formula C19H22N2O B5405607 N-(2-cyclopentyl-2-phenylethyl)nicotinamide](/img/structure/B5405607.png)
N-(2-cyclopentyl-2-phenylethyl)nicotinamide
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Overview
Description
N-(2-cyclopentyl-2-phenylethyl)nicotinamide, also known as CYM-5442, is a potent and selective agonist of the nicotinic acetylcholine receptor α7 subtype (α7 nAChR). It has been studied extensively for its potential therapeutic applications in various diseases, including Alzheimer's disease, schizophrenia, and inflammatory bowel disease.
Mechanism of Action
N-(2-cyclopentyl-2-phenylethyl)nicotinamide acts as a selective agonist of the α7 nAChR, which is a ligand-gated ion channel that is widely distributed in the central nervous system and peripheral tissues. Activation of α7 nAChR has been shown to improve cognitive function, reduce inflammation, and promote neuroprotection.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It improves cognitive function by enhancing synaptic plasticity and increasing the release of neurotransmitters such as acetylcholine and glutamate. It also reduces inflammation by inhibiting the release of pro-inflammatory cytokines and chemokines. Additionally, it promotes neuroprotection by reducing oxidative stress and apoptosis.
Advantages and Limitations for Lab Experiments
N-(2-cyclopentyl-2-phenylethyl)nicotinamide has several advantages for lab experiments. It is highly selective for the α7 nAChR, which reduces the potential for off-target effects. It also has good pharmacokinetic properties, which allows for easy administration and measurement in animal models. However, one limitation is that it is not yet approved for human use, which limits its potential clinical applications.
Future Directions
There are several future directions for research on N-(2-cyclopentyl-2-phenylethyl)nicotinamide. One area of interest is its potential therapeutic applications in other diseases, such as Parkinson's disease and multiple sclerosis. Another area of interest is its potential use as a tool for studying the role of α7 nAChR in various physiological and pathological processes. Additionally, there is a need for further optimization of its pharmacokinetic properties to improve its potential clinical applications.
Synthesis Methods
N-(2-cyclopentyl-2-phenylethyl)nicotinamide can be synthesized by reacting 2-bromo-5-nitropyridine with 2-cyclopentyl-2-phenylethylamine in the presence of a palladium catalyst. The resulting intermediate is then reduced to this compound using lithium aluminum hydride.
Scientific Research Applications
N-(2-cyclopentyl-2-phenylethyl)nicotinamide has been extensively studied for its potential therapeutic applications in various diseases. In Alzheimer's disease, it has been shown to improve cognitive function and reduce amyloid beta protein levels in animal models. In schizophrenia, it has been shown to improve cognitive deficits and reduce negative symptoms. In inflammatory bowel disease, it has been shown to reduce inflammation and improve gut barrier function.
Properties
IUPAC Name |
N-(2-cyclopentyl-2-phenylethyl)pyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N2O/c22-19(17-11-6-12-20-13-17)21-14-18(16-9-4-5-10-16)15-7-2-1-3-8-15/h1-3,6-8,11-13,16,18H,4-5,9-10,14H2,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MFFAGAHZYLSETD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)C(CNC(=O)C2=CN=CC=C2)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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